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Compound of Interest

Compound Name: 4-ethylhexan-2-one

Cat. No.: B8648666 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4-ethylhexan-2-one was not readily

available. The following guidance is synthesized from data on structurally similar chemicals,

including other ketones and ethylhexyl compounds. It is imperative to conduct a thorough,

substance-specific risk assessment before handling 4-ethylhexan-2-one and to treat it as a

potentially hazardous material.

This document provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal plans to ensure the safe handling of 4-ethylhexan-2-one in a

laboratory setting. The information is intended for researchers, scientists, and drug

development professionals.

Hazard Profile Based on Related Compounds
An analysis of hazards associated with similar chemicals provides a conservative safety

baseline for 4-ethylhexan-2-one. Key hazard statements from related compounds are

summarized below.
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Hazard Statement Associated Chemical(s)

Flammability

H226: Flammable liquid and vapor 2-Hexanone

H227: Combustible liquid 2-Ethylhexanol

Health Hazards

H303: May be harmful if swallowed Vinyl 2-Ethylhexanoate

H315: Causes skin irritation 2-Ethylhexanol, Vinyl 2-Ethylhexanoate

H319: Causes serious eye irritation 2-Ethylhexanol, Vinyl 2-Ethylhexanoate

H332: Harmful if inhaled 2-Ethylhexanol

H335: May cause respiratory irritation 2-Ethylhexanol

H336: May cause drowsiness or dizziness 2-Hexanone

H361: Suspected of damaging fertility or the

unborn child
2-Hexanone

H372: Causes damage to the peripheral

nervous system through prolonged or repeated

exposure

2-Hexanone

Environmental Hazards

H402: Harmful to aquatic life 2-Ethylhexanol

H412: Harmful to aquatic life with long lasting

effects
2-Ethylhexanol

Recommended Personal Protective Equipment
(PPE)
A comprehensive PPE strategy is critical for mitigating the potential hazards of 4-ethylhexan-2-
one. The following table outlines the recommended PPE for handling this substance.
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PPE Category Recommended Equipment Justification

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against chemical

splashes and vapors which

can cause severe eye irritation.

Skin Protection

   Hand Protection

Chemically resistant gloves

such as Nitrile, Neoprene, or

Butyl rubber. Double gloving is

advised for prolonged contact.

Prevents skin absorption and

irritation. Glove material should

be selected based on chemical

compatibility with ketones.

   Body Protection

A standard lab coat is required

at a minimum. For larger

quantities or splash potential, a

chemical-resistant apron or

coveralls should be worn.

Provides a protective barrier

against accidental spills and

contamination of personal

clothing.

Respiratory Protection

All handling should occur in a

well-ventilated area, preferably

within a certified chemical

fume hood. If ventilation is

insufficient, a NIOSH-approved

respirator with an organic

vapor cartridge is necessary.

Minimizes the inhalation of

potentially harmful vapors that

can lead to respiratory irritation

and other systemic effects.

Occupational Exposure Limits (OELs) for Analogous
Compounds
While no OELs have been established for 4-ethylhexan-2-one, the exposure limits for related

substances provide a valuable reference for risk assessment.
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Substance Exposure Limit Issuing Organization

2-Ethylhexanol TWA: 5 ppm ACGIH

2-Hexanone TWA: 5 ppm (20 mg/m³) NIOSH

2-Hexanone TWA: 100 ppm (410 mg/m³) OSHA

TWA: Time-Weighted Average

Standard Operating and Disposal Procedures
A clear, step-by-step protocol is essential for operational safety and proper waste management.

Experimental Protocol: Safe Handling
Pre-Handling Checklist:

Conduct a detailed risk assessment for the planned experiment.

Ensure a chemical fume hood is certified and functioning correctly.

Confirm the immediate availability of an emergency eyewash station and safety shower.

Assemble all required PPE as specified in the table above.

Prepare and have accessible a spill kit with appropriate absorbent materials.

Chemical Handling:

All transfers and manipulations of 4-ethylhexan-2-one must be performed inside a

chemical fume hood.

To mitigate fire risk from this likely combustible liquid, ground all dispensing and receiving

equipment.

Strictly avoid all direct contact with the substance.

Utilize the minimum quantity of the chemical required for the procedure.
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Ensure all containers are securely sealed when not in immediate use.

Post-Handling Procedures:

Thoroughly decontaminate all work areas and equipment after use.

Properly remove and dispose of any contaminated PPE.

Wash hands with soap and water immediately after completing the work.

Disposal Plan
Waste Identification: All 4-ethylhexan-2-one waste, including contaminated materials, must

be treated as hazardous waste, likely classified as a flammable liquid organic waste.

Waste Collection: Collect all waste in a dedicated, clearly labeled, and sealed container that

is chemically compatible with organic solvents.

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department, in strict accordance with all relevant

regulations. Do not pour down the drain.

Process Flow Diagrams
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PPE Selection Workflow for Handling 4-ethylhexan-2-one

Hazard Assessment

PPE Selection

Handling Procedure

Start: Plan to handle
4-ethylhexan-2-one

Assess Hazards
(Review SDS of related compounds)

Eye/Face Protection:
- Chemical Goggles

- Face Shield

Skin Protection:
- Chemical Resistant Gloves
  (Nitrile, Neoprene, Butyl)

- Lab Coat/Apron

Respiratory Protection:
- Fume Hood (primary)
- Respirator (if needed)

Handle in
Fume Hood

End of Procedure

Click to download full resolution via product page

Caption: PPE selection workflow for 4-ethylhexan-2-one.
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Disposal Plan for 4-ethylhexan-2-one Waste

Waste Collection

Final Disposal

Generate Waste
(Used chemical, contaminated items)

Characterize as
Hazardous Waste

(Flammable Liquid)

Collect in a Labeled,
Sealed Container

Store in Designated
Waste Area

Contact Environmental
Health & Safety (EHS)

Dispose via Certified
Waste Vendor

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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